Cas no 1396865-39-6 (4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide
• CAS No: 1396865-39-6
• MF: C₁₄H₁₆FNO₅S
• MW: 329.343946456909
• CID: 5401225
• PubChem ID: 71798367
• Update Time: 2025-10-05

4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzenesulfonamide
• 4-ethoxy-3-fluoro-N-(2-(furan-3-yl)-2-hydroxyethyl)benzenesulfonamide
• AKOS024549359
• F6355-0310
• VU0544624-1
• 4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide
• 1396865-39-6

• Inchi： 1S/C14H16FNO5S/c1-2-21-14-4-3-11(7-12(14)15)22(18,19)16-8-13(17)10-5-6-20-9-10/h3-7,9,13,16-17H,2,8H2,1H3
• InChI Key： HIVHPVBGZFGVAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCC(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 329.07332195g/mol
• Monoisotopic Mass: 329.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.2Ų

Additional information on 4-ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide

4-Ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide (CAS No. 1396865-39-6)

The compound 4-Ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide (CAS No. 1396865-39-6) is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a benzene ring substituted with an ethoxy group at the para position, a fluorine atom at the meta position, and a sulfonamide group at the ortho position. The sulfonamide group is further substituted with a hydroxyethyl chain that contains a furan ring at its terminal end.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and green chemistry principles. The synthesis typically involves multi-step reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation steps to introduce the furan moiety. These methods have been optimized to enhance yield and reduce environmental impact, aligning with current trends in sustainable chemical manufacturing.

The structural features of 4-Ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide make it an attractive candidate for various biological applications. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, offering potential for modulation of enzyme activity or receptor binding. The ethoxy and fluorine substituents on the benzene ring contribute to the molecule's lipophilicity and electronic properties, which are critical for drug-like behavior.

Emerging research has explored the potential of this compound as a lead molecule in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that the furan-containing side chain can enhance the molecule's ability to penetrate cellular membranes, improving its bioavailability. Additionally, computational modeling has revealed that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential as an orally active therapeutic agent.

In agrochemical applications, 4-Ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-1-sulfonamide has been investigated as a candidate for herbicide development. Its ability to inhibit key enzymes involved in plant metabolism has been demonstrated in vitro and in vivo studies. Furthermore, its selective toxicity towards weeds while sparing crops has been highlighted as a promising trait for sustainable agriculture.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as polymers and coatings. The presence of the hydroxyl group on the side chain allows for easy functionalization and cross-linking reactions, enabling the creation of materials with tailored mechanical and thermal properties.

Recent studies have also focused on the environmental fate and degradation pathways of 4-Ethoxy-3-fluoro-N-[2-(furan-3-yl)-2-hydroxyethyl]benzene-sulfonamide, particularly in aquatic systems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation via hydrolytic cleavage of the sulfonamide bond and oxidative cleavage of the furan ring. These findings are crucial for assessing its environmental impact and ensuring its safe use in industrial applications.

In conclusion, 4-Ethoxy